Cas no 1803858-07-2 (2-Fluoro-6-mercaptobenzo[d]oxazole)

• Product Name: 2-Fluoro-6-mercaptobenzo[d]oxazole
• CAS No: 1803858-07-2
• MF: C₇H₄FNOS
• MW: 169.176163673401
• CID: 4819736
• Update Time: 2025-10-28

2-Fluoro-6-mercaptobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-mercaptobenzo[d]oxazole

• Inchi： 1S/C7H4FNOS/c8-7-9-5-2-1-4(11)3-6(5)10-7/h1-3,11H
• InChI Key： PSNGCSHHILWKEA-UHFFFAOYSA-N
• SMILES： SC1C=CC2=C(C=1)OC(=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• XLogP3: 2.8
• Topological Polar Surface Area: 27

Additional information on 2-Fluoro-6-mercaptobenzo[d]oxazole

2-Fluoro-6-Mercaptobenzo[d]oxazole: A Comprehensive Overview

The compound with CAS No. 1803858-07-2, commonly referred to as 2-Fluoro-6-Mercaptobenzo[d]oxazole, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a fluoro group at the 2-position and a mercapto group at the 6-position. The benzo[d]oxazole core is a heterocyclic aromatic system that is known for its stability and reactivity, making it a valuable building block in various chemical syntheses.

Recent studies have highlighted the potential of 2-Fluoro-6-Mercaptobenzo[d]oxazole in drug discovery, particularly in the development of anti-inflammatory and anti-cancer agents. Researchers have found that the fluoro group at the 2-position enhances the molecule's lipophilicity, which is crucial for improving bioavailability in pharmaceutical applications. Additionally, the mercapto group at the 6-position provides a reactive site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 2-Fluoro-6-Mercaptobenzo[d]oxazole typically involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have made this synthesis more efficient and scalable, reducing production costs and improving yield. The use of microwave-assisted synthesis has also been reported, which significantly accelerates reaction times while maintaining product quality.

In terms of applications, 2-Fluoro-6-Mercaptobenzo[d]oxazole has shown promise in the development of sensors and diagnostic tools due to its ability to interact with metal ions. For instance, studies have demonstrated that this compound can selectively bind to mercury ions (Hg²⁺) with high sensitivity, making it a potential candidate for environmental monitoring applications. Furthermore, its ability to form stable metal complexes has led to its exploration in catalysis and materials science.

Another area where 2-Fluoro-6-Mercaptobenzo[d]oxazole has shown significant potential is in the field of optoelectronics. The compound's electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. Recent research has focused on modifying the molecule's structure to enhance its luminescent properties, paving the way for its integration into next-generation display technologies.

Despite its numerous advantages, the use of 2-Fluoro-6-Mercaptobenzo[d]oxazole is not without challenges. The compound's reactivity can sometimes lead to unintended side reactions during synthesis or application. However, ongoing research aims to address these issues through careful optimization of reaction conditions and structural modifications.

In conclusion, 2-Fluoro-6-Mercaptobenzo[d]oxazole (CAS No. 1803858-07-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry, and ongoing research continues to uncover new ways to harness its potential. As technology advances and new synthetic methods emerge, this compound is poised to play an even greater role in shaping the future of chemical innovation.